Cas no 2253633-00-8 (Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate)

• Product Name: Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate
• CAS No: 2253633-00-8
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5914181
• PubChem ID: 137928091
• Update Time: 2025-05-24

Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6492804
• Z3379427023
• 2253633-00-8
• Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate

• Inchi： 1S/C13H19N3O2/c1-13(2,3)18-12(17)16-10-6-8-15-11-9(10)5-4-7-14-11/h4-5,7,10H,6,8H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： WKNUYECCVVSORK-UHFFFAOYSA-N
• SMILES： O(C(NC1C2=CC=CN=C2NCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.2Ų

Additional information on Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate

Comprehensive Overview of Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate (CAS No. 2253633-00-8)

The compound Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate (CAS No. 2253633-00-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative, featuring a 1,2,3,4-tetrahydro-1,8-naphthyridine core, is widely utilized as a key intermediate in the synthesis of bioactive compounds. Its unique structure combines a tert-butyl carbamate protecting group with a nitrogen-rich heterocycle, making it invaluable for drug discovery and medicinal chemistry applications.

Recent trends in pharmaceutical research highlight the growing demand for nitrogen-containing heterocycles, such as 1,8-naphthyridine derivatives, due to their diverse biological activities. Researchers frequently search for terms like "carbamate protecting groups in drug synthesis" or "applications of tetrahydro-naphthyridine derivatives," reflecting the compound's relevance. The Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate is particularly noted for its role in modulating pharmacokinetic properties, such as solubility and metabolic stability, which are critical in modern drug design.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a versatile protecting group for amines, enabling selective reactions in multi-step syntheses. This aligns with the increasing interest in "amine protection and deprotection strategies" among organic chemists. The 1,2,3,4-tetrahydro-1,8-naphthyridine scaffold, on the other hand, is a privileged structure in medicinal chemistry, often explored for its potential in targeting enzymes and receptors implicated in diseases like cancer and neurological disorders.

In the context of green chemistry and sustainable synthesis, the compound's efficient preparation and stability under various conditions make it a candidate for scalable processes. Queries such as "eco-friendly synthesis of carbamates" or "sustainable heterocyclic chemistry" resonate with current industry priorities. Furthermore, the rise of AI-driven drug discovery has amplified the need for high-quality building blocks like Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate, as computational models increasingly rely on structurally diverse libraries for virtual screening.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring its suitability for high-value applications. The CAS No. 2253633-00-8 serves as a unique identifier, facilitating precise documentation in regulatory and patent filings. As the pharmaceutical industry continues to emphasize "fragment-based drug design" and "small molecule therapeutics," intermediates like this carbamate derivative remain indispensable tools for innovation.

In summary, Tert-butyl N-(1,2,3,4-tetrahydro-1,8-naphthyridin-4-yl)carbamate exemplifies the intersection of synthetic utility and biological relevance. Its applications span from early-stage research to industrial-scale production, addressing contemporary challenges in drug development. By leveraging its structural features, scientists can explore new chemical space and accelerate the discovery of next-generation therapeutics.